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Compound of Interest

Compound Name:
2-Azabicyclo[2.2.1]hept-5-ene

hydrochloride

CAS No.: 63882-16-6

Cat. No.: B1281542

Get Quote

Introduction: The Strategic Importance of Vince
Lactam in Antiviral Therapy
Vince Lactam, chemically known as 2-azabicyclo[2.2.1]hept-5-en-3-one, stands as a

cornerstone chiral building block in medicinal chemistry.[1][2] Its rigid bicyclic structure and

versatile functionality have made it an indispensable precursor in the synthesis of a class of

antiviral drugs known as carbocyclic nucleosides.[3][4] These therapeutic agents, which include

the blockbuster anti-HIV drug Abacavir and the influenza treatment Peramivir, derive their

efficacy from the unique structural features imparted by the Vince Lactam core.[2]

Carbocyclic nucleosides are analogues of natural nucleosides where the oxygen atom of the

furanose ring is replaced by a methylene group.[3] This substitution confers enhanced

metabolic stability by rendering the molecule resistant to enzymatic cleavage, a common

pathway for the degradation of traditional nucleoside-based drugs. The Vince Lactam
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framework provides the essential stereochemistry and conformational rigidity required for

potent and selective interaction with viral enzymes.

This application note provides a detailed experimental procedure for the synthesis of racemic

Vince Lactam, followed by the industrially preferred method for obtaining the enantiomerically

pure form through enzymatic kinetic resolution. The underlying chemical principles, safety

considerations, and the synthetic versatility of this crucial intermediate are also discussed to

provide a comprehensive resource for researchers and professionals in the field of drug

development.

Chemical Reaction Pathway
The synthesis of racemic Vince Lactam is most efficiently achieved through a [4+2]

cycloaddition (Diels-Alder reaction) between cyclopentadiene and a suitable dienophile,

followed by hydrolysis. While early syntheses utilized chlorosulfonyl isocyanate, a more

contemporary and scalable approach employs methanesulfonyl cyanide.[5][6][7]
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Racemic Synthesis

Enzymatic Resolution
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Racemic Synthesis Enzymatic Resolution

Reaction Setup:
- Dissolve methanesulfonyl cyanide in DCM

- Cool to -20 °C

Diels-Alder Reaction:
- Add cyclopentadiene solution dropwise
- Maintain temperature at -17 to -22 °C

Reaction Progression:
- Stir at room temperature for 2 hours

Hydrolysis:
- Add acetic acid and water

Neutralization & Extraction:
- Adjust pH to ~8 with NaOH

- Extract with DCM

Purification:
- Dry, concentrate, and perform column chromatography

Reaction Setup:
- Suspend racemic lactam in buffer

Enzymatic Reaction:
- Add γ-lactamase

Incubation:
- Agitate at controlled temperature

- Monitor progress

Workup:
- Terminate reaction

- Separate cells (if applicable)

Extraction:
- Extract with DCM to isolate (-)-lactam

Purification:
- Dry, concentrate, and purify

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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